Cas no 2680545-66-6 (3-(3-fluoro-4-hydroxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-(3-fluoro-4-hydroxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680545-66-6
• MF: C₁₃H₁₄FNO₅
• MW: 283.25236749649
• CID: 5631330
• PubChem ID: 165916320
• Update Time: 2025-05-21

3-(3-fluoro-4-hydroxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286571
• 2680545-66-6
• 3-(3-fluoro-4-hydroxyphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 3-(3-fluoro-4-hydroxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C13H14FNO5/c1-2-5-20-13(19)15-10(12(17)18)7-8-3-4-11(16)9(14)6-8/h2-4,6,10,16H,1,5,7H2,(H,15,19)(H,17,18)
• InChI Key： FDKUZOIKAFPZQN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(C(=O)O)NC(=O)OCC=C)O

Computed Properties

• Exact Mass: 283.08560071g/mol
• Monoisotopic Mass: 283.08560071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(3-fluoro-4-hydroxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

3-(3-Fluoro-4-hydroxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic Acid (CAS No. 2680545-66-6): A Comprehensive Scientific Overview

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, 3-(3-fluoro-4-hydroxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680545-66-6) has emerged as a compound of significant interest. This molecule, characterized by its unique fluorinated aromatic and carbamate-linked propanoic acid structure, holds promise for applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders. Its synthetic versatility and bioactive potential make it a subject of ongoing research.

The compound's molecular architecture combines a 3-fluoro-4-hydroxyphenyl moiety with a prop-2-en-1-yloxy carbonylamino side chain, conferring both lipophilicity and hydrogen-bonding capacity. Such features are critical for drug-likeness, a topic frequently searched by researchers exploring QSAR (Quantitative Structure-Activity Relationship) models. Recent studies highlight its potential as a scaffold for protease inhibitors, aligning with the growing demand for novel therapeutics in areas like autoimmune diseases and cancer immunotherapy.

From a synthetic chemistry perspective, the compound’s allyloxycarbonyl (Alloc) protecting group is noteworthy. This group is often employed in peptide synthesis, a technique widely discussed in forums on solid-phase peptide synthesis (SPPS). The fluoro and hydroxy substituents on the phenyl ring further enhance its reactivity, enabling selective modifications—a feature highly valued in fragment-based drug design (FBDD).

In the context of green chemistry, researchers are investigating sustainable routes to synthesize CAS No. 2680545-66-6, minimizing hazardous byproducts. This aligns with trends in AI-driven retrosynthesis, where platforms like IBM RXN for Chemistry are leveraged to optimize pathways. Such innovations address the rising demand for environmentally friendly pharmaceutical manufacturing, a hot topic in ESG (Environmental, Social, and Governance)-focused industries.

Another area of exploration is the compound’s metabolic stability. Given the fluoro substituent’s ability to modulate cytochrome P450 interactions, it could improve oral bioavailability—a key concern in preclinical drug development. Discussions on platforms like ResearchGate often highlight such ADME (Absorption, Distribution, Metabolism, Excretion) properties, reflecting the compound’s relevance in modern pharmacology.

Beyond therapeutics, 3-(3-fluoro-4-hydroxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is being studied for its material science applications. Its photophysical properties, influenced by the conjugated π-system, make it a candidate for organic electronics, such as OLED (Organic Light-Emitting Diode) components. This interdisciplinary potential resonates with searches for multifunctional organic compounds.

In summary, CAS No. 2680545-66-6 represents a convergence of medicinal chemistry, sustainable synthesis, and material innovation. As research progresses, its role in addressing global health challenges and technological advancements will likely expand, solidifying its place in the scientific lexicon.